Cas no 73713-79-8 (2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride)
2λ⁴,1,3-Benzothiadiazole-4-sulfonyl chloride is a specialized sulfonylating reagent with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles. The benzothiadiazole core imparts unique electronic properties, enhancing its utility in the synthesis of heterocyclic compounds. The sulfonyl chloride moiety offers precise functionalization, making it valuable for constructing sulfonamides or sulfonate esters. This compound is particularly useful in medicinal chemistry for introducing sulfonyl groups into target molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Its stability and selectivity make it a practical choice for controlled sulfonylation reactions.
73713-79-8 structure
Product Name:2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride
CAS No:73713-79-8
MF:C6H3ClN2O2S2
MW:234.683217287064
MDL:MFCD00068049
CID:90612
PubChem ID:2735459
Update Time:2025-05-27
2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
- 2,1,3-Benzothiadiazole-4-sulfonyl chloride
- Benzo[2,1,3]thiadiazole-4-sulfonyl chloride
- BENZO-2,1,3-THIADIAZOLE-4-SULFONYL CHLORIDE
- 2,1,3-benzothiadiazol-4-sulfonyl chloride
- 2,1,3-Benzothiadiazole,4-chlorosulfonyl
- 2,1,3-benzothiadiazole-4-sulphonyl chloride
- 2,4-DICHLOROBIPHENYL
- 4-Chlorosulfonyl-2,1,3-benzothiadiazole
- benzo[1,2,5]thiadiazole-4-sulfonyl chloride
- Benzo-2,1,3-thiadiazole-4-sulphonyl chloride
- 2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride
- 2??,1,3-benzothiadiazole-4-sulfonyl chloride
- AKOS000265056
- J-506695
- benzo[1,2,5]thiadiazole-4-sulfonylchloride
- EN300-78496
- 2,1,3-benzothiadiazole-4-sulfonyl chloride, AldrichCPR
- MFCD00068049
- CS-W000313
- EN300-09343
- FT-0608997
- F1984-0285
- Benzo[c][1,2,5]thiadiazole-4-sulfonylchloride
- 4-chlorosulfonyl-2,1.3-benzothiadiazole
- BB 0254961
- benzo-2,1,3-thiadiazolesulfonyl chloride
- 73713-79-8
- SCHEMBL761217
- methyl-2-(2,5-DImethyl-1,3-THIAZOL-4-YL)ACETATE
- C6H3ClN2O2S2
- AKOS024327847
- AS-9638
- A837907
- CXAICGCTHOWKPP-UHFFFAOYSA-N
- F3099-5684
- 2$l^{4},1,3-benzothiadiazole-4-sulfonyl chloride
- BP-10375
- Z1203132667
- 2,1,3-Benzothiadiazole, 4-chlorosulfonyl-
- DTXSID00224022
- SY031490
- AKOS001082883
- BRN 0746950
- DB-019579
- ALBB-000245
- STK500533
- ART-CHEM-BB B017627
- BUTTPARK 27\04-23
- TIMTEC-BB SBB007089
-
- MDL： MFCD00068049
- Inchi： 1S/C6H3ClN2O2S2/c7-13(10,11)5-3-1-2-4-6(5)9-12-8-4/h1-3H
- InChI Key： CXAICGCTHOWKPP-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CC2C1=NSN=2)(=O)=O
Computed Properties
- Exact Mass: 233.93200
- Monoisotopic Mass: 233.932
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 96.5A^2
Experimental Properties
- Color/Form: Solids
- Density: 1.723
- Melting Point: 148 °C
- Boiling Point: 359.4℃ at 760 mmHg
- Flash Point: 171.2°C
- Refractive Index: 1.684
- PSA: 96.54000
- LogP: 2.69960
- Solubility: Not determined
- pka: -2.69±0.45(Predicted)
2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Security Information
- Hazard Statement： Corrosive
- Hazardous Material transportation number：3261
- Hazard Category Code： 34-36
- Safety Instruction： S26-S36/37/39
- RTECS：DL0100000
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- HazardClass：8
- PackingGroup：III
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C
2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY031490-5g |
2,1,3-Benzothiadiazole-4-sulfonyl Chloride |
73713-79-8 | ≥97% | 5g |
¥2380.00 | 2025-04-13 | |
| Alichem | A019098224-5g |
Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride |
73713-79-8 | 95% | 5g |
$198.00 | 2023-09-01 | |
| Alichem | A019098224-10g |
Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride |
73713-79-8 | 95% | 10g |
$329.67 | 2023-09-01 | |
| Alichem | A019098224-25g |
Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride |
73713-79-8 | 95% | 25g |
$687.01 | 2023-09-01 | |
| TRC | B412373-100mg |
2,1,3-Benzothiadiazole-4-sulfonyl Chloride |
73713-79-8 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B412373-500mg |
2,1,3-Benzothiadiazole-4-sulfonyl Chloride |
73713-79-8 | 500mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B412373-1g |
2,1,3-Benzothiadiazole-4-sulfonyl Chloride |
73713-79-8 | 1g |
$ 95.00 | 2022-06-07 | ||
| Apollo Scientific | OR4940-250mg |
2,1,3-Benzothiadiazole-4-sulphonyl chloride |
73713-79-8 | 250mg |
£15.00 | 2025-02-20 | ||
| Chemenu | CM112733-25g |
2,1,3-benzothiadiazole-4-sulfonyl chloride |
73713-79-8 | 95%+ | 25g |
$*** | 2023-05-29 | |
| abcr | AB176524-1 g |
2,1,3-Benzothiadiazole-4-sulfonyl chloride; 95% |
73713-79-8 | 1 g |
€90.70 | 2023-07-20 |
2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
73713-79-8 (2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride) Related Products
- 41512-06-5(7-Bromo-2,1,3-benzothiadiazole-4-sulfonyl chloride)
- 916164-64-2(2,1,3-Benzothiadiazole-4-sulfonyl chloride, 5-fluoro-)
- 3529-55-3(2,1,3-BENZOTHIADIAZOLE-4-SULFONYL CHLORIDE, 7-METHYL-)
- 3662-82-6(5-Methyl-2,1,3-benzothiadiazole-4-sulfonyl chloride)
- 337508-60-8(2,1,3-Benzothiadiazole-5-sulphonyl Chloride)
- 127720-93-8(7-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride)
- 1185293-68-8(5-Methyl-benzo1,2,5thiadiazole-4-sulfonylchloride hydrochloride)
- 100130-48-1(5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl Chloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
